N1-(5-chloro-2-cyanophenyl)-N2-(2-hydroxy-2-phenylpropyl)oxalamide

• IUPAC Name: N'-(5-chloro-2-cyanophenyl)-N-(2-hydroxy-2-phenylpropyl)oxamide
• InChI: InChI=1S/C18H16ClN3O3/c1-18(25,13-5-3-2-4-6-13)11-21-16(23)17(24)22-15-9-14(19)8-7-12(15)10-20/h2-9,25H,11H2,1H3,(H,21,23)(H,22,24)
• InChI Key: HIBKRTGIXPSMMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C(=O)NC1=C(C=CC(=C1)Cl)C#N)(C2=CC=CC=C2)O
• Molecular Formula: C18H16ClN3O3
• Molecular Weight: 357.8 g/mol

Description

N1-(5-chloro-2-cyanophenyl)-N2-(2-hydroxy-2-phenylpropyl)oxalamide, commonly known as CHIR-99021, is a small molecule inhibitor that has been widely used in scientific research. It is a potent and selective inhibitor of glycogen synthase kinase-3 (GSK-3), which plays a crucial role in various cellular processes such as cell differentiation, proliferation, and apoptosis.

Scientific Research Applications

Crystallographic Studies

The structure of a similar compound, showcasing the molecular conformation and interactions within crystals, helps in understanding the molecular geometry and potential for forming supramolecular structures through hydrogen bonding. This is crucial for the development of materials with specific physical properties (Wang et al., 2016).

Synthesis and Structural Characterization

Research into the synthesis of dissymmetrical N,N'-bis(substituted)oxamides and their complexes provides insights into new synthetic methodologies. These compounds show potential in the formation of novel structures with unique properties, including DNA-binding capabilities and cytotoxic activities against cancer cells, suggesting applications in medicinal chemistry (Cui et al., 2011).

Anticancer Activities

The development of binuclear copper(II) complexes bridged by similar compounds demonstrates significant anticancer activities, with research focusing on their interaction with DNA and potential as chemotherapeutic agents (Li et al., 2012). Such studies are pivotal in the search for new cancer treatments.

Novel Synthetic Routes

A novel synthetic approach for the creation of di- and mono-oxalamides from specific precursors opens new pathways in the synthesis of complex molecules. This research provides valuable information for the development of new drugs and materials (Mamedov et al., 2016).

Fluorescent Chemosensors

The development of polymers containing phenol-substituted oxadiazole moieties for the detection of fluoride ions highlights the application of such compounds in creating sensitive and selective sensory materials. This research is important for environmental monitoring and the development of diagnostic tools (Zhou et al., 2005).